Cas no 2172393-60-9 (2-(but-2-yn-1-yl)amino-5-chloropyrimidine-4-carboxylic acid)

2-(But-2-yn-1-yl)amino-5-chloropyrimidine-4-carboxylic acid is a specialized pyrimidine derivative featuring a but-2-yn-1-ylamino substituent and a carboxylic acid functional group at the 4-position. The presence of a chlorine atom at the 5-position enhances its reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural features allow for further functionalization, particularly in the development of heterocyclic compounds and bioactive molecules. The alkyne moiety offers potential for click chemistry applications, while the carboxylic acid group facilitates conjugation or derivatization. This compound is particularly useful in medicinal chemistry for the design of targeted small-molecule inhibitors or agrochemical agents.

2-(but-2-yn-1-yl)amino-5-chloropyrimidine-4-carboxylic acid structure

2172393-60-9 structure

Product Name:2-(but-2-yn-1-yl)amino-5-chloropyrimidine-4-carboxylic acid

CAS No:2172393-60-9

MF:C₉H₈ClN₃O₂

MW:225.631720542908

CID:5854018

PubChem ID:165525172

Update Time:2025-06-08

2-(but-2-yn-1-yl)amino-5-chloropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(but-2-yn-1-yl)amino-5-chloropyrimidine-4-carboxylic acid
- 2172393-60-9
- EN300-1449902
- 2-[(but-2-yn-1-yl)amino]-5-chloropyrimidine-4-carboxylic acid
- Inchi： 1S/C9H8ClN3O2/c1-2-3-4-11-9-12-5-6(10)7(13-9)8(14)15/h5H,4H2,1H3,(H,14,15)(H,11,12,13)
- InChI Key： UORBJXYMCYAOOA-UHFFFAOYSA-N
- SMILES： ClC1C=NC(=NC=1C(=O)O)NCC#CC

Computed Properties

Exact Mass: 225.0305042g/mol
Monoisotopic Mass: 225.0305042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 75.1Å²

2-(but-2-yn-1-yl)amino-5-chloropyrimidine-4-carboxylic acid Pricemore >>

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Enamine	EN300-1449902-1.0g	2-[(but-2-yn-1-yl)amino]-5-chloropyrimidine-4-carboxylic acid	2172393-60-9	1g	$0.0	2023-06-06
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Enamine	EN300-1449902-500mg	2-[(but-2-yn-1-yl)amino]-5-chloropyrimidine-4-carboxylic acid	2172393-60-9	500mg	$946.0	2023-09-29
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Enamine	EN300-1449902-5000mg	2-[(but-2-yn-1-yl)amino]-5-chloropyrimidine-4-carboxylic acid	2172393-60-9	5000mg	$2858.0	2023-09-29
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